Cas no 61904-54-9 (Benzeneacetic acid, 4-(2-methylpropoxy)-, methyl ester)
61904-54-9 structure
Product Name:Benzeneacetic acid, 4-(2-methylpropoxy)-, methyl ester
CAS No:61904-54-9
MF:C13H18O3
MW:222.280224323273
CID:1632013
PubChem ID:525537
Update Time:2025-04-21
Benzeneacetic acid, 4-(2-methylpropoxy)-, methyl ester Chemical and Physical Properties
Names and Identifiers
-
- Benzeneacetic acid, 4-(2-methylpropoxy)-, methyl ester
- methyl 2-(4-isobutoxyphenyl)acetate
- methyl 2-[4-(2-methylpropoxy)phenyl]acetate
- KUC110106N
- SCHEMBL4751700
- 61904-54-9
- KSC-229-33-2
- (4-Isobutoxy-phenyl)-acetic acid, methyl ester
- AKOS017089997
- DTXSID60335507
- DB-370703
-
- Inchi: 1S/C13H18O3/c1-10(2)9-16-12-6-4-11(5-7-12)8-13(14)15-3/h4-7,10H,8-9H2,1-3H3
- InChI Key: KCTOGAHDQAKXEN-UHFFFAOYSA-N
- SMILES: O(C1C=CC(CC(=O)OC)=CC=1)CC(C)C
Computed Properties
- Exact Mass: 222.12564
- Monoisotopic Mass: 222.125594432g/mol
- Isotope Atom Count: 0
- Hydrogen Bond Donor Count: 0
- Hydrogen Bond Acceptor Count: 3
- Heavy Atom Count: 16
- Rotatable Bond Count: 6
- Complexity: 205
- Covalently-Bonded Unit Count: 1
- Defined Atom Stereocenter Count: 0
- Undefined Atom Stereocenter Count : 0
- Defined Bond Stereocenter Count: 0
- Undefined Bond Stereocenter Count: 0
- XLogP3: 3
- Topological Polar Surface Area: 35.5Ų
Experimental Properties
- PSA: 35.53
Benzeneacetic acid, 4-(2-methylpropoxy)-, methyl ester Related Literature
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Jason Y. C. Lim,Yong Yu,Guorui Jin,Kai Li,Yi Lu,Jianping Xie Nanoscale Adv., 2020,2, 3921-3932
-
Chen-Yu Chien,Sheng-Sheng Yu Chem. Commun., 2020,56, 11949-11952
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Liao Xiaoqing,Li Ruiyi,Li Zaijun,Sun Xiulan,Wang Zhouping,Liu Junkang New J. Chem., 2015,39, 5240-5248
-
Matthew J. Gaunt,Jinquan Yu,Jonathan B. Spencer Chem. Commun., 2001, 1844-1845
-
Guang Xu,Wei Zhang,Ying Zhang,Xiaoxia Zhao,Ping Wen,Di Ma RSC Adv., 2018,8, 19353-19361
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